Cas no 1226450-44-7 (N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1226450-44-7
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 847951
• Update Time: 2025-06-10

N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[2-hydroxy-2-(5-methyl-2-furanyl)ethyl]-
• N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)benzo[d]thiazole-2-carboxamide
• N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C15H14N2O3S/c1-9-6-7-12(20-9)11(18)8-16-14(19)15-17-10-4-2-3-5-13(10)21-15/h2-7,11,18H,8H2,1H3,(H,16,19)
• InChI Key： BJXQJYGQBARLKI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC(C1=CC=C(C)O1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide

Recent Advances in the Study of N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide (CAS: 1226450-44-7)

The compound N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide (CAS: 1226450-44-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and furan moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research indicates that N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide exhibits selective binding affinity towards certain protein targets, making it a candidate for the treatment of neurodegenerative diseases and inflammatory conditions. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential for central nervous system disorders.

In terms of synthesis, recent advancements have optimized the production of this compound, improving yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline the synthesis process, reducing environmental impact and cost. These developments are crucial for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have demonstrated that N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide possesses notable anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have shown that the compound can significantly reduce markers of oxidative stress and inflammation, suggesting its utility in treating conditions such as Alzheimer's disease and rheumatoid arthritis. Additionally, its low toxicity profile in animal models underscores its potential as a safe therapeutic agent.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with particular focus on structure-activity relationship (SAR) studies to enhance efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide represents a compelling area of research in chemical biology and drug development. Its unique structural features and promising pharmacological properties position it as a potential lead compound for novel therapeutics. Continued investigation and collaboration will be essential to fully realize its therapeutic potential and bring it closer to clinical use.